Cas no 203866-18-6 (N-Boc-trans-4-fluoro-L-proline Methyl Ester)

• Product Name: N-Boc-trans-4-fluoro-L-proline Methyl Ester
• CAS No: 203866-18-6
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD07367993
• CID: 92342
• PubChem ID: 329762373
• Update Time: 2025-06-07

N-Boc-trans-4-fluoro-L-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-tert-Butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxylate
• N-Boc-trans-4-fluoro-L-proline methyl ester
• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
• N-T-BOC-TRANS-4-FLUORO-L-PROLINE METHYL ESTER
• (4R)-1-Boc-4-fluoro-L-proline methyl ester
• BOC-TRANS-4-FLUORO-L-PROLINE METHYL ESTER
• N-BOC-trans-4-fluoroproline methyl ester
• trans-N-Boc-4-fluoro-L-proline methyl ester
• 1-tert-butyl 2-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
• METPQQHVRNLTRX-SFYZADRCSA-N
• Methyl N-(tert-butoxycarbonyl)-(2S, 4R)-4-fluoroprolinate
• 0454AB
• FCH3917960
• AB31547
• VZ33202
• PC409009
• Methyl (2S,4R)-1-Boc-4-fluoropyrrolidine-2-carboxylate
• MFCD07367993
• J-013268
• AKOS015961653
• CS-W012681
• (2S,4R)-2-methyl N-Boc-4-fluoro-pyrrolidine-2-carboxylate
• DTXSID00473199
• AC-14451
• 1,2-Pyrrolidinedicarboxylicacid,4-fluoro-,1-(1,1-dimethylethyl)2-methyl ester,(2S,4R)-
• SCHEMBL2995724
• 203866-18-6
• AMY3075
• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
• AS-36306
• AC-33231
• 1-(tert-butyl) 2-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
• EN300-7282689
• A814513
• N-Boc-trans-4-fluoro-L-proline methyl ester, 97%
• 1648910-85-3
• N-Boc-trans-4-fluoro-L-proline Methyl Ester

• MDL： MFCD07367993
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6H2,1-4H3/t7-,8+/m1/s1
• InChI Key： METPQQHVRNLTRX-SFYZADRCSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 247.12200
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.16
• Melting Point: 34-39 °C
• Boiling Point: 296.5℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.465
• Water Partition Coefficient: Insoluble in water.
• PSA: 55.84000
• LogP: 1.44480
• Solubility: Insoluble in water
• Optical Activity: [α]22/D -80.0°, c = 1 in methanol

N-Boc-trans-4-fluoro-L-proline Methyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives